Cas no 1103236-59-4 (N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1103236-59-4
• MF: C₁₆H₁₄BrN₃O₃S₃
• MW: 472.399658679962
• CID: 5470605
• Update Time: 2025-06-11

N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C16H14BrN3O3S3/c17-10-4-1-6-12-14(10)18-16(25-12)19-15(21)11-5-2-8-20(11)26(22,23)13-7-3-9-24-13/h1,3-4,6-7,9,11H,2,5,8H2,(H,18,19,21)
• InChI Key： CEDJTSVBKSCTNS-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1=NC2=C(Br)C=CC=C2S1)=O

Additional information on N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

Introduction to N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1103236-59-4)

N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1103236-59-4, represents a convergence of multiple structural motifs that are highly relevant to modern drug discovery efforts. The presence of both benzothiazole and thiophene scaffolds, coupled with the incorporation of a pyrrolidine ring and a sulfonyl group, endows this molecule with a unique set of pharmacological properties that make it a promising candidate for further investigation.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its utility in the design of drugs targeting neurological disorders, infectious diseases, and cancer. Specifically, the 4-bromo substituent on the benzothiazole ring enhances the molecule's lipophilicity and potential for cell membrane penetration, which is often critical for achieving effective drug delivery. This structural feature has been leveraged in numerous studies to improve the bioavailability and therapeutic efficacy of related compounds.

In parallel, the thiophene ring contributes to the compound's overall electronic properties, influencing its interactions with biological targets. Thiophenes are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of antiviral, anti-inflammatory, and anticancer agents. The sulfonyl group further enhances the molecule's pharmacological profile by introducing a polar moiety that can interact with hydrophilic regions of biological targets, thereby increasing binding affinity and selectivity.

The pyrrolidine ring is another key structural element that has been extensively studied in drug design. Pyrrolidines are frequently found in bioactive molecules due to their ability to mimic natural amino acid structures and their role in stabilizing protein-ligand interactions. In this compound, the pyrrolidine ring is linked to a carboxamide group, which can form hydrogen bonds with biological targets and contribute to the compound's solubility and metabolic stability.

Recent research has highlighted the potential of N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its structural features have been predicted to make it a viable candidate for targeting protein-protein interactions that play a role in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the bromination of benzothiazole, followed by coupling with thiophene sulfonyl chloride to introduce the sulfonyl group. The final step involves the formation of the pyrrolidine carboxamide linkage through nucleophilic addition or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacokinetic properties of N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide are also of significant interest. In vitro studies have indicated favorable solubility profiles and moderate metabolic stability, suggesting potential for oral administration. Further investigations into its absorption, distribution, metabolism, and excretion (ADME) properties are warranted to fully understand its therapeutic potential.

In conclusion, N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide represents an intriguing compound with multiple pharmacophoric elements that make it a valuable asset in drug discovery programs. Its unique structural features and demonstrated biological activity position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this class of compounds, N-(4-bromo-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is poised to play a significant role in addressing unmet medical needs.